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Compound of Interest

Compound Name:
N-Boc-N-isopropylamino-acetic

acid

Cat. No.: B137169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of N-
Boc-N-isopropylamino-acetic acid (CAS Number: 154509-63-4). Adherence to these

procedures is critical to ensure personnel safety and environmental compliance. The

information is based on available safety data and general best practices for laboratory chemical

waste management.

Hazard Assessment and Safety Information
N-Boc-N-isopropylamino-acetic acid is classified as acutely toxic if swallowed.[1] It is

imperative to handle this compound with appropriate personal protective equipment (PPE) and

to follow all safety precautions outlined in the corresponding Safety Data Sheet (SDS).

Key Safety Data:
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Property Value Source

GHS Pictogram
GHS06 (Skull and

Crossbones)
Sigma-Aldrich[1]

Signal Word Danger Sigma-Aldrich[1]

Hazard Statement H301: Toxic if swallowed Sigma-Aldrich[1]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

Sigma-Aldrich[1]

Physical Form Solid Sigma-Aldrich[1]

Molecular Formula C10H19NO4 Sigma-Aldrich[1]

CAS Number 154509-63-4 Sigma-Aldrich[1]

Detailed Disposal Protocol
The primary directive for the disposal of N-Boc-N-isopropylamino-acetic acid is to treat it as

hazardous waste.[1] Under no circumstances should this chemical be disposed of down the

drain or in regular solid waste.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A laboratory coat.

Waste Segregation:

Do not mix N-Boc-N-isopropylamino-acetic acid waste with other waste streams unless

compatibility has been confirmed. Incompatible chemicals can react, leading to the
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generation of heat, gas, or other hazardous byproducts.[2]

Keep solid waste separate from liquid waste.

Waste Collection and Containerization:

Solid Waste:

Collect pure N-Boc-N-isopropylamino-acetic acid and any grossly contaminated

disposable items (e.g., weighing paper, gloves, pipette tips) in a designated, leak-proof,

and sealable hazardous waste container.

The container must be made of a material compatible with the chemical. High-density

polyethylene (HDPE) is generally a suitable choice for acidic organic compounds.[2]

Liquid Waste (Solutions):

If N-Boc-N-isopropylamino-acetic acid has been dissolved in a solvent, the entire

solution must be treated as hazardous waste.

Collect the liquid waste in a designated, sealed, and leak-proof container, also typically

made of HDPE.[2]

Leave some headspace in the container (do not fill to the brim) to allow for vapor

expansion.

Waste Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "N-Boc-N-isopropylamino-acetic acid".

The concentration and quantity of the waste.

The date of accumulation.

The associated hazards (e.g., "Toxic").
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Storage of Waste:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

secondary containment area.

The storage area should be away from incompatible materials, heat, and sources of

ignition.[3][4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures for Spills
In the event of a spill, the immediate priority is to ensure personnel safety and contain the spill.

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully sweep or scoop up the absorbed material and place it in a designated hazardous

waste container.

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.[4]

Large Spills:

Evacuate the area immediately.

Alert your supervisor and contact your institution's EHS or emergency response team.
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Prevent entry into the affected area.

Visual Workflow for Disposal Decision-Making
The following diagram illustrates the logical steps for the proper disposal of N-Boc-N-
isopropylamino-acetic acid.

Start: Handling N-Boc-N-isopropylamino-acetic acid

Waste Characterization

Solid Waste Stream Liquid Waste Stream

Final Disposal Steps

Generate Waste?

Is the waste solid or liquid?

Collect in a labeled, sealed HDPE container for solid hazardous waste.

Solid

Collect in a labeled, sealed HDPE container for liquid hazardous waste.

Liquid

Store in a designated secondary containment area.

Contact EHS for pickup and disposal.

Disposed of by a licensed facility.
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Click to download full resolution via product page

Caption: Disposal workflow for N-Boc-N-isopropylamino-acetic acid.

Disclaimer: This information is intended as a guide and may not be exhaustive. Always consult

your institution's specific safety and disposal protocols and the most recent Safety Data Sheet

for the chemical. If in doubt, contact your Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Boc-N-isopropylamino-acetic acid | Sigma-Aldrich [sigmaaldrich.com]

2. safety.net.technion.ac.il [safety.net.technion.ac.il]

3. fishersci.ca [fishersci.ca]

4. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

To cite this document: BenchChem. [Safe Disposal of N-Boc-N-isopropylamino-acetic acid: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137169#n-boc-n-isopropylamino-acetic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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